5-t-Butyl-3-monochloroacetylaminopyrazole

• IUPAC Name: N-(5-tert-butyl-1H-pyrazol-3-yl)-2-chloroacetamide
• InChI: InChI=1S/C9H14ClN3O/c1-9(2,3)6-4-7(13-12-6)11-8(14)5-10/h4H,5H2,1-3H3,(H2,11,12,13,14)
• InChI Key: YANLCNNMJLMLCW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NN1)NC(=O)CCl
• Molecular Formula: C9H14ClN3O
• Molecular Weight: 215.68 g/mol

Description

5-t-Butyl-3-monochloroacetylaminopyrazole is a useful research compound. Its molecular formula is C9H14ClN3O and its molecular weight is 215.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

28 g (0.2 mole) of 3-amino-5-t-butylpyrazole prepared in Example 1 as dissolved in 200 ml of benzene, and 23 g of monochloroacetyl chloride was added dropwise thereto at 30° to 40° C. while cooling with water. After completion of the dropwise addition, the mixture was further allowed to react under reflux conditions for 5 hours. Thereafter, the resulting product was cooled and stirred whereby crystals were precipitated. The crystals were collected by filtration and washed with water and benzene to obtain 31 g of 5-t-butyl-3-monochloroacetylaminopyrazole.